Cas no 2171578-07-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid
• CAS No: 2171578-07-5
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 5841988
• PubChem ID: 165556529
• Update Time: 2025-10-05

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]butanoic acid
• 2171578-07-5
• EN300-1550978

• Inchi： 1S/C24H24N2O5/c1-3-21(23(28)29)26(2)22(27)13-8-14-25-24(30)31-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-21H,3,14-15H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： GXPBDPHSILEFFD-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(C)C(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic Acid (CAS No. 2171578-07-5)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid, identified by its CAS number 2171578-07-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and molecular biology research.

The structural framework of this compound features a combination of functional groups that contribute to its unique chemical properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential roles in modulating biological pathways, while the amino and amide functionalities provide opportunities for further derivatization and interaction with biological targets. These features make it a valuable candidate for investigating novel therapeutic strategies.

In recent years, there has been growing interest in the development of small molecules that can interact with biological systems in a targeted manner. The 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid structure, with its intricate arrangement of atoms and functional groups, positions it as a promising candidate for such applications. Its ability to engage with specific enzymes or receptors could lead to the discovery of new drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential in the realm of drug design. The fluoren moiety, known for its stability and rigidity, can serve as a scaffold for designing molecules with precise three-dimensional shapes. This characteristic is particularly important in drug development, where the shape and orientation of a molecule can significantly influence its binding affinity to biological targets. Additionally, the presence of multiple reactive sites allows for further chemical modifications, enabling researchers to fine-tune the properties of the compound to meet specific requirements.

The pharmaceutical industry has been increasingly focusing on innovative approaches to treat various diseases. The N-methylbut-2-ynamidobutanoic acid component of this compound hints at potential applications in areas such as anti-inflammatory and anticancer therapies. By leveraging the unique structural features of this molecule, researchers may be able to develop novel drug candidates that address unmet medical needs.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. High-throughput virtual screening techniques allow researchers to rapidly evaluate the potential interactions between small molecules and biological targets. The complex structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid makes it an attractive candidate for these studies, as it offers numerous possibilities for binding to various enzymes and receptors.

In addition to its pharmaceutical applications, this compound may find utility in other areas of research. For instance, its structural complexity could make it a valuable tool for studying protein-ligand interactions at a molecular level. By understanding how this molecule interacts with biological targets, scientists can gain insights into fundamental biological processes and develop new strategies for modulating these processes.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidobutanoic acid presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups in a precise manner requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one. These advancements not only facilitate the production of such compounds but also enable researchers to explore new synthetic pathways that could lead to more efficient and sustainable methods.

The future prospects for this compound are promising. As research continues to uncover new applications and understandings of its properties, it is likely that 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2ynamidobutanoic acid will play an increasingly important role in both academic research and industrial development. Its unique combination of structural features makes it a versatile tool for addressing various scientific challenges across multiple disciplines.